Cas no 1270385-59-5 (2-amino-2-(3,5-dichloropyridin-2-yl)propan-1-ol)

• Product Name: 2-amino-2-(3,5-dichloropyridin-2-yl)propan-1-ol
• CAS No: 1270385-59-5
• MF: C₈H₁₀Cl₂N₂O
• MW: 221.08379983902
• CID: 6026402
• PubChem ID: 129944626
• Update Time: 2025-06-11

2-amino-2-(3,5-dichloropyridin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3,5-dichloropyridin-2-yl)propan-1-ol
• 1270385-59-5
• EN300-1965312

• Inchi： 1S/C8H10Cl2N2O/c1-8(11,4-13)7-6(10)2-5(9)3-12-7/h2-3,13H,4,11H2,1H3
• InChI Key： ZQLHSFPQCNHXKF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1C(C)(CO)N)Cl

Computed Properties

• Exact Mass: 220.0170183g/mol
• Monoisotopic Mass: 220.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-2-(3,5-dichloropyridin-2-yl)propan-1-ol

Comprehensive Overview of 2-amino-2-(3,5-dichloropyridin-2-yl)propan-1-ol (CAS No. 1270385-59-5)

The compound 2-amino-2-(3,5-dichloropyridin-2-yl)propan-1-ol (CAS No. 1270385-59-5) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 3,5-dichloropyridin-2-yl moiety and an amino-propanol side chain, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers and industries are increasingly interested in this molecule due to its applicability in drug discovery and crop protection formulations.

One of the key reasons for the growing attention toward 2-amino-2-(3,5-dichloropyridin-2-yl)propan-1-ol is its role in developing small-molecule inhibitors and enzyme modulators. The presence of both amino and hydroxyl functional groups allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability is particularly valuable in addressing challenges such as drug resistance and pest control, which are hot topics in modern scientific discourse.

From an environmental perspective, the demand for sustainable agrochemicals has surged, and compounds like 2-amino-2-(3,5-dichloropyridin-2-yl)propan-1-ol are being explored for their potential to reduce ecological footprints. Its dichloropyridine core is known for its efficacy in targeting specific biological pathways, which aligns with the industry's shift toward precision agriculture. This trend is reflected in frequent search queries such as "eco-friendly pesticide intermediates" and "green chemistry in agrochemicals," highlighting the compound's relevance.

In the pharmaceutical sector, 2-amino-2-(3,5-dichloropyridin-2-yl)propan-1-ol is gaining traction as a building block for central nervous system (CNS) therapeutics. The pyridine scaffold is a common feature in many FDA-approved drugs, and its incorporation into this molecule opens avenues for treating neurological disorders. Searches like "CNS drug development intermediates" and "pyridine-based pharmaceuticals" underscore the compound's importance in cutting-edge research.

Another area of interest is the compound's potential in catalysis and material science. The amino-propanol segment can act as a ligand in metal-catalyzed reactions, contributing to advancements in green synthesis methodologies. This aligns with the broader scientific community's focus on reducing reaction waste and improving atom economy, topics frequently searched in academic and industrial circles.

Quality control and analytical characterization of 2-amino-2-(3,5-dichloropyridin-2-yl)propan-1-ol are critical for ensuring its suitability in high-value applications. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods are often searched alongside the compound's name, reflecting user interest in analytical validation and QC protocols for specialized chemicals.

In summary, 2-amino-2-(3,5-dichloropyridin-2-yl)propan-1-ol (CAS No. 1270385-59-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its structural features and functional groups make it a valuable asset for researchers addressing contemporary challenges in drug discovery, sustainable agriculture, and green chemistry. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in innovative solutions across multiple disciplines.